Cas no 165467-61-8 (Pyripyropene K)

Pyripyropene K structure
Pyripyropene K structure
Product name:Pyripyropene K
CAS No:165467-61-8
MF:C33H41NO10
MW:611.679350614548
CID:181807

Pyripyropene K Chemical and Physical Properties

Names and Identifiers

    • 2H,11H-Naphtho[2,1-b]pyrano[3,4-e]pyran-11-one,6-(acetyloxy)-1,3,4,4a,5,6,6a,12,12a,12b-decahydro-12-hydroxy-4,6a,12b-trimethyl-3-(1-oxopropoxy)-4-[(1-oxopropoxy)methyl]-9-(3-pyridinyl)-,(3S,4R,4aR,6S,6aS,12R,12aS,12bS)-
    • 2H,11H-Naphtho[2,1-b]pyrano[3,4-e]pyran-11-one,6-(acetyloxy)-1,3,4,4a,5,6,6a,12,12a,12b-decahydro-12-hydroxy-4,6a,12b-trimeth
    • 2H,11H-Naphtho[2,1-b]pyrano[3,4-e]pyran-11-one,6-(acetyloxy)-1,3,4,4a,5,6,6a,12,12a,12b-decahydro-12-hydroxy-4,6a,12b-trimethyl-3-(1-oxopropoxy)-4-[(1-oxopropoxy)methyl]-9-(3-pyridinyl)-,(3S,4R,4aR,6S
    • (+)-Pyripyropene K
    • 2H,11H-Naphtho[2,1-b]pyrano[3,4-e]pyran-11-one,6-(acetyloxy)-1,3,4,4a,5,6,6a,12,12a,12b-decahydro-12-hydroxy-4,6a,12b-trimethyl-3-(1-oxopropoxy)-4-[(1-oxopropoxy)methyl]-9-(3-pyridinyl)-,[3S-(3a,4b,4ab,6a,6aa,12a,12ab,12ba)]-
    • Pyripyropene K
    • Q27135428
    • Inchi: 1S/C33H41NO10/c1-7-25(36)40-17-32(5)22-15-24(41-18(3)35)33(6)29(31(22,4)12-11-23(32)43-26(37)8-2)28(38)27-21(44-33)14-20(42-30(27)39)19-10-9-13-34-16-19/h9-10,13-14,16,22-24,28-29,38H,7-8,11-12,15,17H2,1-6H3/t22-,23+,24+,28+,29-,31+,32+,33-/m1/s1
    • InChI Key: KVOOWOAVSBWHFM-TUMCFGMQSA-N
    • SMILES: O1C2C=C(C3C=NC=CC=3)OC(C=2[C@@H]([C@H]2[C@@]1(C)[C@H](C[C@H]1[C@](C)(COC(CC)=O)[C@H](CC[C@@]12C)OC(CC)=O)OC(C)=O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 10
  • Complexity: 1260
  • XLogP3: 3.213
  • Topological Polar Surface Area: 148

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